2,4,6-Trifluorobenzimidamide
Overview
Scientific Research Applications
Synthesis of 2,4,6-Triarylpyridine Derivatives
2,4,6-Triarylpyridines, which have a broad spectrum of biological and pharmaceutical properties, can be synthesized using a one-pot reaction involving aromatic ketones or aldehydes and ammonium acetate. These pyridines are used in various applications, including anticonvulsants, anesthetics, anti-malarial agents, vasodilators, anti-epileptics, and as pesticides, fungicides, and herbicides. Additionally, they have potential in photodynamic cell–specific cancer therapy due to their p-stacking ability and structural similarity to certain photosensitizers (Maleki, 2015).
Continuous Flow Synthesis in Pharmaceutical Industry
2,4,5-Trifluorobenzoic acid, synthesized via a continuous microflow process involving aryl-Grignard reagent and CO2, is a valuable synthetic intermediate in the pharmaceutical industry and material science. This efficient process uses a composed T-micromixer and tube microreactor, which highlights the potential of microreactor technology in the efficient and scalable synthesis of valuable intermediates (Deng et al., 2015).
Antiproliferative Activity in Cancer Research
Fluorinated Schiff bases derived from 1,2,4-triazoles have been studied for their antiproliferative effects against various human cancer cell lines. Certain compounds in this series exhibited promising activity, suggesting their potential as anticancer agents (Kumar et al., 2013).
Photoredox Systems in Organic Synthesis
Trifluoromethyl and difluoromethyl groups, commonly used in pharmaceuticals and agrochemicals, can be incorporated into various skeletons through photoredox catalysis. This process involves single-electron-transfer processes induced by visible light and has applications in creating complex organofluorine compounds (Koike & Akita, 2016).
Applications in Explosive Material Research
Research on 2,4,6-triamino-1,3,5-trinitrobenzene (TATB) and its formulations include synthesis, analytical methods, thermophysical properties, performance, formulations, toxicity, and safety. This highlights its use in military and civil fields as an insensitive high energetic material (Boddu et al., 2010).
properties
IUPAC Name |
2,4,6-trifluorobenzenecarboximidamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5F3N2/c8-3-1-4(9)6(7(11)12)5(10)2-3/h1-2H,(H3,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CYZIWQQIIHNZKB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1F)C(=N)N)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5F3N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40695838 |
Source
|
| Record name | 2,4,6-Trifluorobenzene-1-carboximidamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40695838 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4,6-Trifluorobenzimidamide | |
CAS RN |
1005460-15-0 |
Source
|
| Record name | 2,4,6-Trifluorobenzene-1-carboximidamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40695838 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1,3-Dimethyl-5-[2-(3-methyl-1,3-thiazolidin-2-ylidene)ethylidene]pyrimidine-2,4,6(1H,3H,5H)-trione](/img/structure/B1501807.png)